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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanol

Cat. No.: B146734 Get Quote

An In-depth Technical Guide to the Safety Data Sheet of 2,4-Dimethyl-3-pentanol

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This technical guide provides a

comprehensive overview of the safety data for 2,4-Dimethyl-3-pentanol (CAS No. 600-36-2),

also known as Diisopropylcarbinol. The information is compiled from various Safety Data

Sheets (SDSs) to ensure a complete and reliable reference.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 2,4-Dimethyl-3-
pentanol. These values are essential for safe handling, storage, and use in experimental

settings.
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Property Value Source

Molecular Formula C7H16O [1][2]

Molecular Weight 116.20 g/mol [1][3]

Appearance Clear, colorless liquid [1]

Odor Not reported [1]

Boiling Point
138 to 140 °C (280.4 to 284

°F)
[1][4][5][6]

Melting/Freezing Point -70 °C (-94 °F) [1]

Flash Point 37 °C (98.6 °F) - closed cup [1][4]

Specific Gravity / Density
0.829 to 0.832 g/cm³ at 20-25

°C
[1][4][5][6]

Vapor Density 4.0 [1]

Solubility
Soluble in water (7000 mg/L at

25 °C) and alcohol.
[1][4]

Autoignition Temperature 48.89 °C (120 °F) [1]

Hazard Identification and Classification
2,4-Dimethyl-3-pentanol is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized below.
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Hazard Classification Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour.[3][7][8]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[3]

[7]

Skin Irritation Category 2
H315: Causes skin irritation.[3]

[7][8]

Serious Eye Damage/Eye

Irritation
Category 1 / Category 2

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.[3][7][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[3][7]

GHS Pictograms:

Flame

Corrosion

Exclamation Mark

Signal Word: Danger or Warning[7][8]

NFPA Rating (estimated):[1]

Health: 1

Flammability: 3

Instability: 0

The following diagram illustrates the logical relationship of the GHS hazard classifications for

2,4-Dimethyl-3-pentanol.
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Physical Hazards Health Hazards

Flammable Liquid
(Category 3)

Acute Toxicity (Oral)
(Category 4)

Skin Irritation
(Category 2)

Serious Eye Damage
(Category 1)

STOT - Single Exposure
(Category 3)

Respiratory Irritation

2,4-Dimethyl-3-pentanol

H226 H302 H315 H318 H335

Click to download full resolution via product page

GHS Hazard Classification for 2,4-Dimethyl-3-pentanol.

Toxicological Information
While comprehensive toxicological studies are not widely available, the existing data indicates

several health risks. The toxicological properties of this substance have not been fully

investigated.[1] It is known to be harmful if swallowed and causes skin and serious eye

irritation.[3][7][8] Inhalation may cause respiratory tract irritation.[1][3][7] Long-term exposure

studies in animals have suggested potential for optic nerve neuropathy and degenerative

changes in the brain, liver, and kidneys.[3][9]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical hazard data are not typically

provided in standard Safety Data Sheets. The information presented is generally a summary of

results from studies conducted according to standardized guidelines, such as those from the

OECD (Organisation for Economic Co-operation and Development) or equivalent regulatory

bodies. For specific experimental details, researchers would need to consult the primary

scientific literature or toxicological databases that may have been referenced by the SDS

provider.

Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to minimize risks associated with 2,4-Dimethyl-3-
pentanol.
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Handling:

Use in a well-ventilated area or outdoors.[2][7]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[1][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][7]

Ground and bond containers when transferring material to prevent static discharge.[1][2][7]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[2][7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][7]

Keep away from incompatible substances and sources of ignition.[1]

Store in a flammables-designated area.[1]

First-Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical attention.[1]

Skin: Remove contaminated clothing and flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation occurs.[1][7]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Get immediate medical attention.[1]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[1][2][7]

Fire-Fighting Measures:
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Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[1]

Vapors may form an explosive mixture with air and can travel to a source of ignition and flash

back.[1]

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures: The following diagram outlines a general workflow for handling

a spill of 2,4-Dimethyl-3-pentanol.
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Spill Occurs

Evacuate Personnel
Ensure Area is Well-Ventilated

Remove All Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, earth, vermiculite)

Collect Absorbed Material
into a Suitable, Closed Container

Dispose of Waste According to
Local and National Regulations

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

General Workflow for Handling a Chemical Spill.
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Transport Information
Proper Shipping Name: ALCOHOLS, N.O.S. (or may be classified under a more specific

entry depending on the regulations)[2][8]

Transport Hazard Class: 3 (Flammable Liquid)[7]

UN Number: Varies depending on the specific entry, but often falls under a general "alcohols,

n.o.s." category.

This guide is intended for informational purposes and should not replace a thorough review of

the complete Safety Data Sheet provided by the supplier. Always consult the original SDS for

the most current and detailed safety information before handling 2,4-Dimethyl-3-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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